Cas no 28418-00-0 (oxetane-2-carboxylic acid ethyl ester)

• Product Name: oxetane-2-carboxylic acid ethyl ester
• CAS No: 28418-00-0
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• CID: 2131815
• PubChem ID: 53346601
• Update Time: 2025-06-09

oxetane-2-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• oxetane-2-carboxylic acid ethyl ester
• Ethyl 2-oxetanecarboxylate
• DTXSID401311024
• Ethyl (2S)-oxetane-2-carboxylate
• DB-003753
• 28418-00-0
• SCHEMBL4914627
• 2382547-44-4
• ETHYL OXETANE-2-CARBOXYLATE
• AKOS015907452
• G88601

• Inchi： 1S/C6H10O3/c1-2-8-6(7)5-3-4-9-5/h5H,2-4H2,1H3
• InChI Key： KWGPSDZDBAGXEY-UHFFFAOYSA-N
• SMILES： O1CCC1C(=O)OCC

Computed Properties

• Exact Mass: 130.062994177Da
• Monoisotopic Mass: 130.062994177Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 35.5Ų

Additional information on oxetane-2-carboxylic acid ethyl ester

Oxetane-2-Carboxylic Acid Ethyl Ester: A Comprehensive Overview

Oxetane-2-carboxylic acid ethyl ester, also known by its CAS number 28418-00-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with the molecular formula C₅H₈O₃, is a derivative of oxetane, a four-membered cyclic ether. The presence of the carboxylic acid ethyl ester group introduces unique chemical properties that make it valuable in various applications.

The synthesis of oxetane-2-carboxylic acid ethyl ester typically involves the esterification of oxetane-2-carboxylic acid with ethanol. This reaction can be catalyzed by acids or enzymes, depending on the desired reaction conditions. The resulting ester is stable under normal conditions but can undergo hydrolysis in the presence of water or under basic conditions to regenerate the parent carboxylic acid.

Recent studies have highlighted the potential of oxetane derivatives in drug delivery systems. The cyclic ether structure provides a unique environment for encapsulating drugs, while the ester group can be functionalized to enhance solubility and targeting capabilities. For instance, researchers have explored the use of oxetane-based polymers for controlled drug release applications, demonstrating promising results in vitro.

In addition to its role in pharmaceuticals, oxetane-2-carboxylic acid ethyl ester has found applications in polymer chemistry. The compound serves as a precursor for synthesizing polyesters and other biodegradable polymers. These materials are increasingly being used in sustainable packaging and biomedical devices due to their environmental friendliness and biocompatibility.

The physical properties of oxetane-2-carboxylic acid ethyl ester are also worth noting. It has a melting point of approximately -35°C and a boiling point around 145°C under standard atmospheric pressure. Its solubility in organic solvents such as dichloromethane and diethyl ether makes it suitable for various organic reactions and extractions.

From an environmental perspective, the biodegradability of oxetane derivatives has been a topic of interest. Studies indicate that these compounds can be metabolized by certain microorganisms, reducing their persistence in the environment. This characteristic makes them attractive for use in eco-friendly products and processes.

In conclusion, oxetane-2-carboxylic acid ethyl ester is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in its synthesis and application, positions it as an important molecule in modern chemistry and materials science.